molecular formula C21H14Cl2FN3O3S B2572531 2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide CAS No. 1105239-12-0

2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide

Cat. No. B2572531
M. Wt: 478.32
InChI Key: JGCZQCPCYCVZKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H14Cl2FN3O3S and its molecular weight is 478.32. The purity is usually 95%.
BenchChem offers high-quality 2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of quinazoline derivatives, including the compound , have been extensively studied. These compounds are synthesized from substituted anthranilic acids derived from amino quinazolines and substituted benzene sulfonamides. Such studies often aim to explore the structure-activity relationship and pharmacological potential, including diuretic and antihypertensive activities, without specifying drug dosage or side effects (Rahman et al., 2014).

Anticancer and Antitumor Activity

A significant area of research for these derivatives focuses on their anticancer and antitumor activities. Various studies have synthesized and evaluated novel series of benzenesulfonamide derivatives for their in vitro antitumor activity. For instance, certain compounds bearing the N-(benzoxazol-2-yl) or N-(benzothiazol-2-yl) moieties have shown remarkable activity and selectivity towards non-small cell lung cancer and melanoma cell lines (Sławiński & Brzozowski, 2006).

Mechanisms of Action and Molecular Studies

Research into the mechanisms of action and molecular studies of these compounds includes exploring their binding affinities, inhibitory effects on certain enzymes, and interactions with biological targets. For instance, the intramolecular C-N coupling reaction facilitated by DDQ under mechanochemical conditions has been investigated for synthesizing benzimidazoles and quinazolin-4(3H)-ones, demonstrating the compound's relevance in organic synthesis and potential biological applications (Bera, Bhanja, & Mal, 2022).

properties

IUPAC Name

2,3-dichloro-N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14Cl2FN3O3S/c1-12-25-18-10-7-14(26-31(29,30)19-4-2-3-17(22)20(19)23)11-16(18)21(28)27(12)15-8-5-13(24)6-9-15/h2-11,26H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGCZQCPCYCVZKH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=C(C=C2)NS(=O)(=O)C3=C(C(=CC=C3)Cl)Cl)C(=O)N1C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14Cl2FN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

478.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.